Cas no 2287331-83-1 (5-Oxaspiro[3.5]nonan-9-amine)

• Product name: 5-Oxaspiro[3.5]nonan-9-amine
• CAS No: 2287331-83-1
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5272463

5-Oxaspiro[3.5]nonan-9-amine Chemical and Physical Properties

Names and Identifiers

• 5-Oxaspiro[3.5]nonan-9-amine

• Inchi： 1S/C8H15NO/c9-7-3-1-6-10-8(7)4-2-5-8/h7H,1-6,9H2
• InChI Key： NDHCLIXZIAMFAE-UHFFFAOYSA-N
• SMILES： C1C2(C(N)CCCO2)CC1

Additional information on 5-Oxaspiro[3.5]nonan-9-amine

5-Oxaspiro[3.5]nonan-9-amine: A Comprehensive Overview

The compound with CAS No. 2287331-83-1, commonly referred to as 5-Oxaspiro[3.5]nonan-9-amine, is a unique organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its spirocyclic structure, which consists of a nine-membered ring fused with an oxygen atom at the 5-position and an amine group at the 9-position. The spirocyclic framework imparts distinctive electronic and steric properties, making it a versatile building block for various applications.

Recent studies have highlighted the potential of 5-Oxaspiro[3.5]nonan-9-amine in drug discovery and materials synthesis. Its ability to form stable complexes with metal ions has been explored in catalytic applications, where it serves as a ligand in transition metal catalysts for organic transformations. For instance, researchers have demonstrated its effectiveness in asymmetric catalysis, particularly in the synthesis of chiral pharmaceutical intermediates.

In addition to its catalytic applications, 5-Oxaspiro[3.5]nonan-9-amine has shown promise in polymer chemistry. Its rigid spirocyclic structure can be incorporated into polymer backbones to enhance mechanical properties such as tensile strength and thermal stability. This makes it a valuable component in the development of high-performance polymers for use in aerospace and automotive industries.

The synthesis of 5-Oxaspiro[3.5]nonan-9-amine involves a multi-step process that typically begins with the preparation of a suitable spirocyclic precursor. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels, making this compound more accessible for large-scale applications.

From an environmental standpoint, 5-Oxaspiro[3.5]nonan-9-amine exhibits low toxicity and biodegradability under controlled conditions, which aligns with current sustainability trends in chemical manufacturing. Its eco-friendly profile further enhances its appeal as a raw material for green chemistry initiatives.

In conclusion, 5-Oxaspiro[3.5]nonan-9-amine (CAS No. 2287331-83-1) stands out as a versatile and functional molecule with diverse applications across multiple disciplines. Ongoing research continues to uncover new potentials for this compound, ensuring its relevance in both academic and industrial settings.